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Compound of Interest

Compound Name: iP300w

Cat. No.: B3028336 Get Quote

Technical Support Center: iP300w
This technical support center provides guidance on the long-term storage, handling, and

troubleshooting for the p300/CBP inhibitor, iP300w.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid iP300w?

For long-term storage of solid iP300w, it is recommended to store the compound at -20°C.[1][2]

The product should be kept dry and in the dark.[1] If stored correctly, iP300w has a shelf life of

over three years.[1]

Q2: How should I store iP300w for short-term use?

For short-term storage, solid iP300w can be kept at 0 - 4°C for days to weeks.

Q3: The product arrived at ambient temperature. Is it still viable?

Yes. iP300w is shipped as a non-hazardous chemical at ambient temperature and is stable for

several weeks under normal shipping conditions, including time spent in customs.

Q4: What is the recommended solvent for iP300w and how should I store the stock solution?

iP300w is soluble in DMSO. Stock solutions should be stored at 0 - 4°C for short-term use

(days to weeks) or at -20°C for long-term storage (months).
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Troubleshooting Guide
Issue Possible Cause Recommended Action

Unexpected experimental

results or loss of compound

activity.

Improper storage conditions

leading to degradation.

Verify that the compound has

been stored according to the

recommended long-term

(-20°C) or short-term (0 - 4°C)

conditions. Ensure the storage

location is dry and dark.

Difficulty dissolving the

compound.
Use of an incorrect solvent.

Ensure you are using DMSO to

dissolve iP300w.

Precipitate observed in the

stock solution after thawing.

The compound may have

come out of solution at low

temperatures.

Gently warm the solution and

vortex to redissolve the

compound completely before

use.

Storage Conditions Summary
Storage Type Temperature Duration State

Long-Term -20°C Months to years
Solid Powder or Stock

Solution

Short-Term 0 - 4°C Days to weeks
Solid Powder or Stock

Solution

Shipping Ambient Up to a few weeks Solid Powder

Experimental Protocols
Preparing a Stock Solution

Allow the vial of solid iP300w to equilibrate to room temperature before opening to prevent

moisture condensation.

Add the appropriate volume of DMSO to the vial to achieve the desired concentration. For

example, to prepare a 10 mM stock solution from 1 mg of iP300w (MW: 618.55 g/mol ), you
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would add 161.66 µL of DMSO.

Vortex the solution until the compound is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for long-term use.

iP300w Storage Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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